Cas no 1261946-15-9 (4-(2,5-Dimethoxyphenyl)-2-fluorophenol)

• Product Name: 4-(2,5-Dimethoxyphenyl)-2-fluorophenol
• CAS No: 1261946-15-9
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18313870
• CID: 2765226
• PubChem ID: 53219549
• Update Time: 2025-06-14

4-(2,5-Dimethoxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-DIMETHOXYPHENYL)-2-FLUOROPHENOL
• AKOS017557186
• 1261946-15-9
• 3-Fluoro-2',5'-dimethoxy[1,1'-biphenyl]-4-ol
• 4-(2,5-Dimethoxyphenyl)-2-fluorophenol, 95%
• MFCD18313870
• DTXSID20684381
• 4-(2,5-Dimethoxyphenyl)-2-fluorophenol

• MDL： MFCD18313870
• Inchi： 1S/C14H13FO3/c1-17-10-4-6-14(18-2)11(8-10)9-3-5-13(16)12(15)7-9/h3-8,16H,1-2H3
• InChI Key： XPKDLEYZFJELSL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C=CC=1OC)OC)O

Computed Properties

• Exact Mass: 248.08487243Da
• Monoisotopic Mass: 248.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(2,5-Dimethoxyphenyl)-2-fluorophenol

Recent Advances in the Study of 4-(2,5-Dimethoxyphenyl)-2-fluorophenol (CAS: 1261946-15-9)

The compound 4-(2,5-Dimethoxyphenyl)-2-fluorophenol (CAS: 1261946-15-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenolic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-(2,5-Dimethoxyphenyl)-2-fluorophenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the compound, which is critical for preclinical and clinical studies.

Pharmacological investigations have revealed that 4-(2,5-Dimethoxyphenyl)-2-fluorophenol exhibits potent activity as a modulator of serotonin receptors, particularly the 5-HT2A subtype. This finding is particularly relevant for the development of novel antidepressants and antipsychotic drugs. In vitro and in vivo studies have shown that the compound can cross the blood-brain barrier and exert significant effects on neurotransmitter systems, with minimal off-target effects.

Another notable study, conducted by a team at the National Institutes of Health (NIH), explored the anti-inflammatory properties of 4-(2,5-Dimethoxyphenyl)-2-fluorophenol. The researchers found that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The mechanism appears to involve the suppression of NF-κB signaling pathways.

Despite these promising findings, challenges remain in the development of 4-(2,5-Dimethoxyphenyl)-2-fluorophenol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential as a lead molecule in drug discovery.

In conclusion, 4-(2,5-Dimethoxyphenyl)-2-fluorophenol (CAS: 1261946-15-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological activities and improved synthetic accessibility make it a valuable candidate for further investigation. Continued research efforts will likely uncover additional therapeutic applications and refine its pharmacological profile, paving the way for clinical development.